Cas no 882749-61-3 (1-(1,3-BENZODIOXOL-5-YL)-3-[(4-FLUOROPHENYL)SULFANYL]-1-PROPANONE)

• Product Name: 1-(1,3-BENZODIOXOL-5-YL)-3-[(4-FLUOROPHENYL)SULFANYL]-1-PROPANONE
• CAS No: 882749-61-3
• MF: C₁₆H₁₃FO₃S
• MW: 304.336026906967
• CID: 5271317
• Update Time: 2026-03-09

1-(1,3-BENZODIOXOL-5-YL)-3-[(4-FLUOROPHENYL)SULFANYL]-1-PROPANONE Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-BENZODIOXOL-5-YL)-3-[(4-FLUOROPHENYL)SULFANYL]-1-PROPANONE
• 1-(2H-1,3-benzodioxol-5-yl)-3-[(4-fluorophenyl)sulfanyl]propan-1-one

• Inchi： 1S/C16H13FO3S/c17-12-2-4-13(5-3-12)21-8-7-14(18)11-1-6-15-16(9-11)20-10-19-15/h1-6,9H,7-8,10H2
• InChI Key： QKVAWIOJZPCXTE-UHFFFAOYSA-N
• SMILES： C1OC2C=C(C(CCSC3C=CC(F)=CC=3)=O)C=CC=2O1

Additional information on 1-(1,3-BENZODIOXOL-5-YL)-3-[(4-FLUOROPHENYL)SULFANYL]-1-PROPANONE

Introduction to 1-(1,3-Benzodioxol-5-yl)-3-[(4-Fluorophenyl)sulfonyl]-1-propanone (CAS No. 882749-61-3)

1-(1,3-Benzodioxol-5-yl)-3-[(4-fluorophenyl)sulfonyl]-1-propanone, identified by its Chemical Abstracts Service (CAS) number 882749-61-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a benzodioxole moiety, which is a key structural feature known for its biological activity, and a sulfonyl group attached to a propanone backbone. The strategic arrangement of these functional groups imparts unique chemical and pharmacological properties, making it a subject of intense study for potential therapeutic applications.

The benzodioxole scaffold, commonly referred to as an oxygenated dibenzo-pyranone structure, is widely recognized for its role in various biological processes. It is particularly noted for its presence in natural products and has been extensively explored for its pharmacological effects. The derivative 1-(1,3-benzodioxol-5-yl)-3-[(4-fluorophenyl)sulfonyl]-1-propanone incorporates a 4-fluorophenylsulfonyl group, which introduces additional electronic and steric influences that modulate the compound's reactivity and interaction with biological targets. This modification has been strategically employed to enhance the compound's binding affinity and selectivity, key factors in drug design.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. The structure of 1-(1,3-benzodioxol-5-yl)-3-[(4-fluorophenyl)sulfonyl]-1-propanone aligns well with current trends in medicinal chemistry, where the integration of multiple pharmacophores into a single molecule can lead to synergistic effects. The presence of both the benzodioxole and sulfonyl groups suggests potential applications in the treatment of various diseases, including neurological disorders, inflammation, and cancer.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The reactive sites within 1-(1,3-benzodioxol-5-yl)-3-[(4-fluorophenyl)sulfonyl]-1-propanone can be further functionalized to produce derivatives with tailored properties. For instance, the sulfonyl group can undergo nucleophilic substitution reactions to introduce new bioactive moieties, while the benzodioxole ring can serve as a platform for further derivatization. This versatility makes it an invaluable tool in synthetic chemistry and drug discovery.

The fluorine atom in the 4-fluorophenyl group is another critical feature that contributes to the compound's pharmacological profile. Fluoro-substituted aromatic compounds are well-documented for their improved metabolic stability and enhanced binding affinity to biological targets. This property has been leveraged in numerous drug candidates to enhance their pharmacokinetic profiles. In the context of 1-(1,3-benzodioxol-5-yl)-3-[(4-fluorophenyl)sulfonyl]-1-propanone, the fluorine atom likely plays a role in optimizing interactions with enzymes or receptors involved in disease pathways.

Recent studies have begun to explore the potential applications of this compound in preclinical models. Initial research suggests that it may exhibit inhibitory activity against certain enzymes or receptors relevant to neurological disorders. The benzodioxole moiety has been associated with effects on neurotransmitter systems, while the sulfonyl group may modulate enzyme activity through direct interaction. These findings are particularly intriguing given the growing interest in targeting neurological conditions with small-molecule inhibitors.

The synthesis of 1-(1,3-benzodioxol-5-yl)-3-[(4-fluorophenyl)sulfonyl]-1-propanone represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful control of reaction conditions to ensure high yield and purity. Key steps include the formation of the benzodioxole ring through cyclization reactions and subsequent sulfonylation at the propanone position. The introduction of the 4-fluorophenyl group requires precise handling to avoid unwanted side reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve these transformations efficiently.

The analytical characterization of this compound has been conducted using state-of-the-art spectroscopic methods. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure, confirming the presence of all expected functional groups. Mass spectrometry (MS) is used to determine the molecular weight and fragmentation patterns, further validating the identity of 882749-61-3. Additionally, X-ray crystallography has been utilized to elucidate its three-dimensional structure, offering insights into its conformational preferences and potential interactions with biological targets.

The pharmacokinetic properties of 1-(1,3-benzodioxol-5-yl)-3-[(4-fluorophenyl)sulfonyl]-1-propanone are under active investigation to assess its suitability for therapeutic use. Studies are being conducted to evaluate its absorption, distribution, metabolism, excretion (ADME) profile in animal models. These studies are crucial for understanding how the compound behaves within living systems and for predicting its potential efficacy and safety in humans. Preliminary data suggest promising results regarding bioavailability and metabolic stability.

Future directions in research on this compound include exploring its mechanism of action in greater detail. Understanding how it interacts with specific biological targets will provide valuable insights into its therapeutic potential and help guide further development efforts. Additionally, computational modeling techniques are being employed to predict binding affinities and optimize lead structures based on existing data.

The impact of 882749-61-3 on pharmaceutical development extends beyond its immediate applications; it serves as a platform for generating new analogs with improved properties. By systematically modifying various functional groups within its structure, researchers can create libraries of compounds for high-throughput screening against diverse disease targets. This approach accelerates the discovery process by allowing rapid evaluation of multiple derivatives.

In conclusion,(bolded keyword) 882749_61_3 stands out as a significant compound with multifaceted applications in pharmaceutical chemistry and medicinal research.(bolded keyword) Its unique structural features make it an attractive candidate for further exploration in drug discovery efforts aimed at treating neurological disorders among other conditions.(bolded keyword) As research continues,(bolded keyword) more about its pharmacological properties will be uncovered( bolded keyword), paving way new therapeutic strategies.(bolded keyword)